Cas no 94277-85-7 (Tripropylammonium p-toluenesulphonate)
94277-85-7 structure
Product Name:Tripropylammonium p-toluenesulphonate
CAS No:94277-85-7
MF:C16H29NO3S
MW:315.471363782883
CID:805817
PubChem ID:21903187
Update Time:2025-04-19
Tripropylammonium p-toluenesulphonate Chemical and Physical Properties
Names and Identifiers
-
- Tripropylammonium p-toluenesulphonate
- 4-methylbenzenesulfonate,tripropylazanium
- SCHEMBL5875230
- NS00092628
- EINECS 304-669-2
- DTXSID80241378
- 94277-85-7
-
- Inchi: 1S/C9H21N.C7H8O3S/c1-4-7-10(8-5-2)9-6-3;1-6-2-4-7(5-3-6)11(8,9)10/h4-9H2,1-3H3;2-5H,1H3,(H,8,9,10)
- InChI Key: CAHOMLASTRRCCB-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[NH+](CCC)(CCC)CCC
Computed Properties
- Exact Mass: 398.387229
- Monoisotopic Mass: 398.387229
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 22
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4
Experimental Properties
- Boiling Point: 438.9°Cat760mmHg
- Flash Point: 219.2°C
Tripropylammonium p-toluenesulphonate Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
94277-85-7 (Tripropylammonium p-toluenesulphonate) Related Products
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- 15404-00-9(Benzenesulfonic acid, 4-methyl-, compd. with N,N-diethylethanamine (1:1))
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